Cas no 1602436-07-6 (3-Buten-2-one, 1-(2-morpholinyl)-)

• Product Name: 3-Buten-2-one, 1-(2-morpholinyl)-
• CAS No: 1602436-07-6
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6540567
• Update Time: 2025-07-18

3-Buten-2-one, 1-(2-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 1-(2-morpholinyl)-

• Inchi： 1S/C8H13NO2/c1-2-7(10)5-8-6-9-3-4-11-8/h2,8-9H,1,3-6H2
• InChI Key： KJZHJDBJETXFLL-UHFFFAOYSA-N
• SMILES： C(C1OCCNC1)C(=O)C=C

Experimental Properties

• Density: 0.992±0.06 g/cm3(Predicted)
• Boiling Point: 269.5±15.0 °C(Predicted)
• pka: 8.47±0.40(Predicted)

Additional information on 3-Buten-2-one, 1-(2-morpholinyl)-

Recent Advances in the Study of 3-Buten-2-one, 1-(2-morpholinyl)- (CAS: 1602436-07-6): A Comprehensive Research Brief

3-Buten-2-one, 1-(2-morpholinyl)- (CAS: 1602436-07-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an up-to-date overview of the latest studies involving this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the morpholine moiety and the α,β-unsaturated ketone functionality, make it a promising candidate for further investigation.

Recent studies have explored the synthetic pathways for 3-Buten-2-one, 1-(2-morpholinyl)-, with a particular emphasis on optimizing yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to efficiently introduce the morpholine group into the butenone framework. Additionally, green chemistry principles have been applied to reduce the environmental impact of the synthesis process, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.

The biological activity of 3-Buten-2-one, 1-(2-morpholinyl)- has been investigated in various in vitro and in vivo models. Preliminary findings suggest that the compound exhibits moderate inhibitory effects on certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound demonstrated selective inhibition of PI3Kγ, a kinase involved in immune cell signaling. These results highlight the compound's potential as a lead structure for the development of novel kinase inhibitors.

Further pharmacological evaluations have revealed that 3-Buten-2-one, 1-(2-morpholinyl)- possesses favorable pharmacokinetic properties, including reasonable oral bioavailability and metabolic stability. These characteristics are critical for its progression into preclinical development. However, challenges remain in optimizing its selectivity and minimizing off-target effects, which are currently the focus of ongoing structure-activity relationship (SAR) studies.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential as a modulator of protein-protein interactions (PPIs). PPIs are increasingly recognized as important targets in drug discovery, and the morpholine moiety of 3-Buten-2-one, 1-(2-morpholinyl)- has been shown to facilitate binding to specific protein interfaces. This opens new avenues for the development of therapeutics targeting previously undruggable pathways.

In conclusion, 3-Buten-2-one, 1-(2-morpholinyl)- (CAS: 1602436-07-6) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable candidate for further investigation. Future studies should focus on refining its pharmacological profile and exploring its therapeutic potential in disease models, paving the way for its eventual translation into clinical applications.